N-(2,3-dimethylphenyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-13-5-4-6-18(14(13)2)23-19(24)11-16-12-27-20(22-16)21-15-7-9-17(10-8-15)28(3,25)26/h4-10,12H,11H2,1-3H3,(H,21,22)(H,23,24)
• InChI Key: MSWIWMDRSZNXGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

• Research has shown that certain derivatives of N-(2,3-dimethylphenyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide demonstrate promising antimicrobial properties. Specifically, novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety have been synthesized and evaluated for their antibacterial and antifungal activities, showing significant results (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antitumor Activity

• Certain derivatives of this compound have been investigated for their antitumor activities. For instance, new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings were synthesized and showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Application in Pharmacology

• The pharmacological profile of certain derivatives, such as N-[[4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl) sulfonyl]methylamino]ethoxy]-N-methylacetamide, has been characterized. This derivative is a novel nonpeptidic B1 antagonist with significant antinociceptive actions, suggesting its utility in treating pain states (Porreca, Vanderah, Guo, Barth, Dodey, Peyrou, Luccarini, Junien, & Pruneau, 2006).

Synthesis and Computational Studies

• The reactivity of similar sulfonamide derivatives with nitrogen nucleophiles has been explored in various studies, leading to the synthesis of a range of derivatives with potential biological applications. Computational calculations and molecular docking studies have been used to understand their properties and interactions (Fahim & Ismael, 2019).